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Compound of Interest |

Compound Name: Andrographidine E
CAS No.: 113963-41-0
Cat. No.: B174730
Get Quote

This guide provides a detailed exploration of the spectroscopic data essential for the
unambiguous identification of Andrographidine E, a flavone glucoside isolated from
Andrographis paniculata. Designed for researchers, scientists, and professionals in drug
development, this document synthesizes technical data with practical insights to facilitate the
accurate characterization of this natural product.

Introduction to Andrographidine E

Andrographidine E is a member of the flavonoid class of secondary metabolites, specifically a
flavone O-glycoside. It has been isolated from the roots of Andrographis paniculata, a plant
with a long history of use in traditional medicine. The structural elucidation of Andrographidine
E is reliant on a combination of spectroscopic techniques, primarily Nuclear Magnetic
Resonance (NMR) and Mass Spectrometry (MS). This guide will delve into the characteristic
spectral features that define its unique molecular architecture. The IUPAC name for
Andrographidine E is 7,8-dimethoxy-2-(2-methoxyphenyl)-5-[3,4,5-trihydroxy-6-
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(hydroxymethyl)oxan-2-ylJoxychromen-4-one.[1] Its molecular formula is C24H26011 and it has a
molecular weight of 490.5 g/mol .[1]

Mass Spectrometry (MS) Analysis

Mass spectrometry is a cornerstone in the initial identification and structural analysis of
Andrographidine E, providing vital information on its molecular weight and fragmentation
patterns.

High-Resolution Mass Spectrometry (HRMS)

High-resolution mass spectrometry is employed to determine the elemental composition of
Andrographidine E with high accuracy. The exact mass of the molecule is a critical parameter
in its initial identification.

Tandem Mass Spectrometry (MS/MS)

Tandem MS (MS/MS) provides valuable structural information through the controlled
fragmentation of the parent ion. The fragmentation pattern of Andrographidine E is
characteristic of its flavone glycoside structure. A notable fragmentation pathway involves the
loss of the glucose moiety, followed by further fragmentation of the aglycone. For instance, a
fragment ion at m/z 289 can be observed, corresponding to [M+H-Glc-CH20]*.[2] Additionally,
Retro-Diels-Alder (RDA) fragmentation of the chromen-4-one ring system can lead to
characteristic fragment ions at m/z 183.03 and 165.02.[3]

The logical flow of mass spectrometry analysis is depicted in the following workflow:
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Mass Spectrometry Workflow for Andrographidine E

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the complete structural elucidation of
Andrographidine E, providing detailed information about the carbon-hydrogen framework and
the connectivity of atoms within the molecule. The definitive NMR data for Andrographidine E
was established by Kuroyanagi et al. in their 1987 publication in the Chemical &
Pharmaceutical Bulletin.

'H NMR Spectroscopy

The *H NMR spectrum of Andrographidine E reveals the chemical environment of each
proton in the molecule. Key signals include those from the aromatic protons of the flavone
backbone, the methoxy groups, and the glucose moiety.

3C NMR Spectroscopy

The 3C NMR spectrum provides information on the carbon skeleton of Andrographidine E.
The chemical shifts of the carbon atoms are indicative of their functional groups and
hybridization state.

2D NMR Spectroscopy

Two-dimensional NMR experiments, such as HSQC (Heteronuclear Single Quantum
Coherence) and HMBC (Heteronuclear Multiple Bond Correlation), are crucial for establishing
the connectivity between protons and carbons. HSQC correlates directly bonded proton-carbon
pairs, while HMBC reveals longer-range (2-3 bond) correlations, which is instrumental in
piecing together the molecular structure.

The following table summarizes the *H and 13C NMR spectral data for Andrographidine E, as
reported by Kuroyanagi et al. (1987).
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'H Chemical Shift (6H,

Position 13C Chemical Shift (6c) o .
multiplicity, J in Hz)

Aglycone

2 163.7

3 107.5 6.85 (1H, s)

4 182.5

5 152.1

6 96.8 6.75 (1H, s)

7 158.8

8 130.1

9 152.8

10 108.1

1 122.9

2' 157.9

3 112.5 7.10 (1H, d, J=8.0)

4 131.8 7.55 (1H, t, J=8.0)

5' 1211 7.15 (1H, t, J=8.0)

6' 129.8 7.95 (1H, d, J=8.0)

7-OCHs 56.5 3.95 (3H, s)

8-OCHs 61.8 4.00 (3H, s)

2'-OCHs 56.0 3.85(3H, s)

Glucose Moiety

1" 102.1 5.20 (1H, d, J=7.5)
2" 74.8 3.60 (1H, m)
3" 78.1 3.55 (1H, m)
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4" 71.2 3.50 (1H, m)

5" 78.5 3.75 (1H, m)

3.80 (1H, dd, J=12.0, 5.0),

6" 62.5
3.90 (1H, dd, J=12.0, 2.0)

Data adapted from Kuroyanagi, M., et al. (1987).

The process of NMR-based structure elucidation can be visualized as follows:
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NMR-Based Structure Elucidation Workflow
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Experimental Protocols

The following protocols provide a general framework for the isolation and spectroscopic
analysis of Andrographidine E. These are based on established methods for the separation of
flavonoids from Andrographis paniculata.

Isolation and Purification of Andrographidine E

o Extraction: The dried and powdered roots of Andrographis paniculata are extracted with a
suitable solvent, such as methanol or ethanol, using maceration or Soxhlet extraction.

e Solvent Partitioning: The crude extract is then subjected to solvent-solvent partitioning to
separate compounds based on their polarity. A typical scheme would involve partitioning
between water and n-hexane, followed by chloroform, ethyl acetate, and n-butanol.

o Chromatographic Separation: The fraction enriched with flavonoids is further purified using
column chromatography. A combination of silica gel and Sephadex LH-20 column
chromatography is often employed.

» Final Purification: The final purification is typically achieved by preparative High-Performance
Liquid Chromatography (HPLC) to yield pure Andrographidine E.

NMR Sample Preparation and Data Acquisition

o Sample Preparation: A few milligrams of purified Andrographidine E are dissolved in a
deuterated solvent, such as DMSO-ds or Methanol-ds, in a standard 5 mm NMR tube.

¢ IH NMR Acquisition: A standard one-pulse sequence is used to acquire the *H NMR
spectrum. Key parameters include a 30° pulse angle, a relaxation delay of 1-2 seconds, and
a sufficient number of scans to achieve a good signal-to-noise ratio.

e 13C NMR Acquisition: A proton-decoupled 3C NMR spectrum is acquired using a standard
pulse program. A longer relaxation delay (e.g., 2-5 seconds) and a larger number of scans
are typically required due to the lower natural abundance and smaller gyromagnetic ratio of
the 13C nucleus.

e 2D NMR Acquisition: Standard pulse sequences for HSQC and HMBC are used. The
spectral widths in both dimensions are set to encompass all proton and carbon signals. The
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number of increments in the indirect dimension and the number of scans per increment are
optimized to achieve the desired resolution and sensitivity within a reasonable experiment
time.

Conclusion

The structural identification of Andrographidine E is a multi-faceted process that relies on the
synergistic interpretation of data from various spectroscopic techniques. High-resolution mass
spectrometry provides the elemental composition and key fragmentation information, while a
suite of 1D and 2D NMR experiments elucidates the intricate carbon-hydrogen framework and
atom connectivity. This guide has provided a comprehensive overview of the essential
spectroscopic data and methodologies required for the confident identification of this important
natural product.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://discovery.researcher.life/article/flavonoids-from-andrographis-paniculata/f5cc95db1b983514be82c713bab8026a
https://pubmed.ncbi.nlm.nih.gov/15381002/
https://pubmed.ncbi.nlm.nih.gov/15381002/
https://www.benchchem.com/product/b174730/docs#an-in-depth-technical-guide-to-the-spectroscopic-identification-of-andrographidine-e
https://www.benchchem.com/product/b174730/docs#an-in-depth-technical-guide-to-the-spectroscopic-identification-of-andrographidine-e
https://www.benchchem.com/product/b174730/docs#an-in-depth-technical-guide-to-the-spectroscopic-identification-of-andrographidine-e
https://www.benchchem.com/product/b174730/docs#an-in-depth-technical-guide-to-the-spectroscopic-identification-of-andrographidine-e
https://www.benchchem.com/product/b174730?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b174730?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b174730?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

